Cas no 96078-22-7 (2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid)

• Product Name: 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid
• CAS No: 96078-22-7
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• MDL: MFCD02955615
• CID: 879451
• Update Time: 2025-10-20

2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Methyl-2-oxo-2H-chromen-6-yl)oxy)propanoic acid
• 2-(4-methyl-2-oxochromen-6-yl)oxypropanoic acid
• 2-[(4-methyl-2-oxo-2H-chromen-6-yl)oxy]propanoic acid
• 2-[(4-methyl-2-oxo-2H-chromen-6-yl)oxy]propanoic acid(SALTDATA: FREE)
• 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid

• MDL： MFCD02955615
• Inchi： 1S/C13H12O5/c1-7-5-12(14)18-11-4-3-9(6-10(7)11)17-8(2)13(15)16/h3-6,8H,1-2H3,(H,15,16)
• InChI Key： UPXDHEXQSUSAKG-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1C=CC2=C(C=1)C(C)=CC(=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Additional information on 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid

Recent Advances in the Study of 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid (CAS: 96078-22-7)

The compound 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid (CAS: 96078-22-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This coumarin derivative, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid to enhance its bioavailability and therapeutic efficacy. Studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. The compound's ability to modulate key signaling pathways, including NF-κB and Nrf2, has been a focal point of investigation.

In addition to its anti-inflammatory properties, 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid has shown potential as an anticancer agent. Preclinical studies have revealed that the compound can induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the activation of intrinsic apoptotic pathways. Furthermore, its ability to inhibit angiogenesis and metastasis has highlighted its potential as a multi-targeted anticancer therapy.

The pharmacokinetic profile of 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid has also been a subject of recent research. Advanced analytical techniques, such as LC-MS/MS, have been employed to study the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable insights into the compound's stability, half-life, and potential drug-drug interactions, which are critical for its further development as a therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid. Issues such as low solubility, poor oral bioavailability, and potential toxicity at higher doses need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on the development of prodrugs and nanoformulations to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, 2-(4-Methyl-2-oxo-2H-chromen-6-yl)oxypropanoic Acid (CAS: 96078-22-7) represents a promising candidate for the treatment of inflammatory and neoplastic diseases. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its safety and efficacy in clinical settings. The compound's multifaceted biological activities and potential for structural optimization make it a valuable subject of study in the field of chemical biology and drug discovery.